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(±)16-HDHA (±)16-HDHA (±)16-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)16-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90780-51-1
VCID: VC0163551
InChI: InChI=1S/C22H32O3/c1-2-3-4-15-18-21(23)19-16-13-11-9-7-5-6-8-10-12-14-17-20-22(24)25/h3-4,6-9,12-16,18,21,23H,2,5,10-11,17,19-20H2,1H3,(H,24,25)
SMILES: CCC=CC=CC(CC=CCC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.495

(±)16-HDHA

CAS No.: 90780-51-1

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VCID: VC0163551

Molecular Formula: C22H32O3

Molecular Weight: 344.495

(±)16-HDHA - 90780-51-1

CAS No. 90780-51-1
Product Name (±)16-HDHA
Molecular Formula C22H32O3
Molecular Weight 344.495
IUPAC Name 16-hydroxydocosa-4,7,10,13,17,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-4-15-18-21(23)19-16-13-11-9-7-5-6-8-10-12-14-17-20-22(24)25/h3-4,6-9,12-16,18,21,23H,2,5,10-11,17,19-20H2,1H3,(H,24,25)
Standard InChIKey CSXQXWHAGLIFIH-UHFFFAOYSA-N
SMILES CCC=CC=CC(CC=CCC=CCC=CCC=CCCC(=O)O)O
Description (±)16-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)16-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 16-hydroxy Docosahexaenoic Acid;(±)16-HDoHE
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 53394262
Last Modified Nov 11 2021
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